Cas no 501-98-4 (p-Hydroxycinnamic Acid)

• Product Name: p-Hydroxycinnamic Acid
• CAS No: 501-98-4
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD00004399
• CID: 37835
• PubChem ID: 24893127
• Update Time: 2025-11-10

p-Hydroxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Hydroxyphenyl)acrylic acid
• 4-COUMARIC ACID
• 4-HYDROXYCINNAMIC ACID
• AKOS 221-47
• AKOS BAR-2479
• COUMARIC ACID, TRANS-P-
• P-COUMARIC ACID
• P-CUMARIC ACID
• PHCA
• P-HYDROXYCINNAMIC ACID
• P-HYDROXYL CINNAMIC ACID
• RARECHEM BK HW 0163
• TRANS-4-COUMARIC ACID
• TRANS-4-HYDROXYCINNAMIC ACID
• TRANS-P-COUMARIC ACID
• TRANS-P-CUMARIC ACID
• (e)-3-(4-hydroxyphenyl)-2-propenoicacid
• (E)-p-Coumaric acid
• 3-(4-HYDROXYPHENYL)ACRYLIC ACID
• COUMARIC ACID, TRANS-P-(P)
• COUMARIC ACID, TRANS-P-(RG)
• E-4-Hydroxycinnamic Acid
• p-Coumaric
• 3-(4-Hydroxy-phenyl)-acrylic acid
• p-Hydroxycinnamic acid,predominantly trans
• Para-Coumaric acid
• Hydroxycinnamic acid
• Naringeninic acid
• p-Hydroxyphenylacrylic acid
• trans-p-Coumarinic acid
• 4'-hydroxycinnamic acid
• Cinnamic acid, p-hydroxy-
• (E)-p-Hydroxycinnamic acid
• trans-p-Hydroxycinnamic acid
• 2-propenoic acid, 3-(4-hydroxyphe
• 1ST40051
• PARA HYDROXYCINNAMIC ACID
• p-Cumarate
• 4qem
• CCG-266309
• SODIUM2,4-PENTANEDIONATE
• NSC-674321
• MLS001066419
• 4-HYDROXYPHENYLPROPENOIC ACID
• F2191-0188
• CHEMBL66879
• DTXSID30901076
• 2-Propenoic acid, 3-(4-hydroxyphenyl)-
• InChI=1/C9H8O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6,10H,(H,11,12)/b6-3
• trans-3-(4'-hydroxyphenyl)-2-propenoic acid
• 4f8j
• Para coumaric acid
• Para-Coumarate
• 4-Hydroxycinamic acid
• ORISTAR PCA
• p-Coumaric acid, trans
• CHEBI:32374
• trans-HPPA
• BRN 2207381
• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, (Z)-
• AS-12000
• trans-p-Coumaric acid 1000 microg/mL in Acetone
• BRN 2207383
• Coumaric acid, p-
• trans-p-coumarate
• (E)-3-(4-Hydroxyphenyl)-2-propenoic acid
• (2E)-3-(4-hydroxyphenyl)acrylic acid
• 0C1BFF2D-2CF7-4FC1-9F76-3268C2C7F783
• 1261170-80-2
• AC-34130
• hydroxycinnamate
• naringeninic-acid
• 4-Hydroxycinnamate
• trans-4-HydroxycinnamicAcid
• 7400-08-0
• CS-W020394
• (2E)-3-(4-hydroxyphenyl)prop-2-enoic acid
• (E)-3-(4-hydroxyphenyl)prop-2-enoic acid
• CHEBI:36090
• (E)-4-hydroxycinnamic acid
• CK2547
• Dehydroepiandrosterone-[D6] (CertiMass solution)
• p-coumarate
• p-Coumaric acid,trans
• 4-hydroxy cinnamic acid
• P-COUMARIC ACID [WHO-DD]
• Cinnamic acid, p-hydroxy-, (E)-
• SCHEMBL39106
• MFCD00004399
• 3-(4-hydroxyphenyl)acrylate
• (2E)-3-(4-Hydroxyphenyl)-2-propenoic acid #
• 2-propenoic acid, 3-(4-hydroxyphenyl)-, (2E)-
• NSC 674321
• p-Hydroxy-cinnamic acid
• NSC674321
• AC-10318
• 4-Hydroxyphenylpropenoate
• 4-Hydroxycinnamicacid
• DB04066
• Q-100560
• beta-(4-Hydroxyphenyl)acrylic acid
• AM20050138
• p-Hydroxycinnamate
• 3-(4-hydroxyphenyl)prop-2-enoic acid
• 501-98-4
• HY-N2391
• EN300-17292
• bmse000150
• trans-p-Hydroxycinnamate
• .beta.-[4-Hydroxyphenyl]acrylic acid
• AKOS000120685
• BP-13278
• BCP9001042
• GTPL5787
• .BETA.-(4-HYDROXYPHENYL)ACRYLIC ACID
• 4'-Hydroxycinnamate
• HYDROXYCINNAMIC ACID [INCI]
• s9564
• b-[4-Hydroxyphenyl]acrylate
• Cinnamic acid, 4-hydroxy-, trans-
• p-hydroxycinnamic acid (M4)
• C00811
• EINECS 231-000-0
• b-[4-Hydroxyphenyl]acrylic acid
• (E)-3-(4-hydroxyphenyl)prop-2-enoicacid
• A19490
• parahydroxycinnamic acid
• NSC 59260
• 4-Hydroxy cinnamate
• A828008
• Z56911963
• 4-10-00-01005 (Beilstein Handbook Reference)
• Para coumarate
• (2E)-3-(4-Hydroxyphenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, (E)-
• 3-(4-Hydroxyphenyl)-2-propenoic acid
• AC7957
• NS00068187
• trans-p-Coumaric acid, analytical standard
• STR06515
• BDBM4374
• 4-coumaric acid, (E)-isomer
• p-Coumaric acid;p-Hydroxycinnamic acid
• AE-562/40414679
• NCGC00246974-01
• BCP22803
• (E)-3-(4-hydroxyphenyl)prop-2-enoate;Trans-4-Hydroxycinnamic Acid
• AC-34133
• bmse000591
• trans-4-hydroxycinnamate
• p-Coumaric acid 98%
• s4759
• Q99374
• beta-[4-Hydroxyphenyl]acrylate
• UNII-IBS9D1EU3J
• 4-coumarate
• p-Hydroxycinnamic acid, trans
• P-COUMARIC ACID [MI]
• p-Coumaric acid, >=98.0% (HPLC)
• HMS1409E10
• trans-p-HydroxyzimtsA currencyure
• beta-[4-Hydroxyphenyl]acrylic acid
• NSC59260
• 50940-26-6
• (E)-3-[4-hydroxyphenyl]-2-propenoic acid
• p-coumaric-acid
• NSC-59260
• p-Coumaric acid, primary pharmaceutical reference standard
• 0-10-00-00297 (Beilstein Handbook Reference)
• 3-(4-Hydroxyphenyl)-2-propenoate
• W-104438
• bmse010208
• IBS9D1EU3J
• (E)-3-(4-hydroxyphenyl)prop-2-enoate
• SMR000112201
• trans-p-Coumaric Acid,99%
• BBL012226
• BRD-K87122641-001-08-1
• propenoic acid, 3-(4-hydroxyphenyl)-
• BRD-K87122641-001-10-7
• p-Coumaric acid (synonym: p-Hydroxycinnamic acid)
• STL163567
• FC11235
• trans-4-Hydroxycinnamic acid;3-(4-Hydroxyphenyl)-2-propenoic acid;p-coumaric acid
• p-Coumaric acid (Standard)
• 231-000-0
• HY-N0351R
• p-Hydroxycinnamic Acid

• MDL： MFCD00004399
• Inchi： 1S/C9H8O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6,10H,(H,11,12)/b6-3+
• InChI Key： NGSWKAQJJWESNS-ZZXKWVIFSA-N
• SMILES： OC1C=CC(/C=C/C(=O)O)=CC=1
• BRN： 2207383

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5
• Molecular Weight: 164.16

Experimental Properties

• Color/Form: Powder
• Density: 1.1403 (rough estimate)
• Melting Point: 214 °C (dec.) (lit.)
• Boiling Point: 329.3°C at 760 mmHg
• Flash Point: 177.3 °C
• Refractive Index: 1.4500 (estimate)
• Solubility: ethanol: soluble50mg/mL
• Water Partition Coefficient: dissolution
• PSA: 57.53000
• LogP: 1.49000
• Sensitiveness: Sensitive to humidity
• Solubility: dissolve in water
• Merck: 2560
• FEMA: 2889

p-Hydroxycinnamic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：GD9095000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26-S36-S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids
• Natural Products and Extracts Plant Extracts Plant based Visnea mocanera
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on p-Hydroxycinnamic Acid

p-Hydroxycinnamic Acid (CAS No. 501-98-4): A Multifaceted Compound in Modern Chemical and Biomedical Research

p-Hydroxycinnamic Acid, with the chemical formula C₉H₈O₄ and CAS number 501-98-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and biomedicine. This compound, also known as para-hydroxybenzoic acid or 2-hydroxy-3-phenylprop-2-enoic acid, is a derivative of cinnamic acid and is widely recognized for its diverse biological activities and industrial applications. Its unique structural properties, characterized by a hydroxyl group and a phenyl ring, make it an invaluable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>p-Hydroxycinnamic Acid molecule is a white crystalline solid with a melting point of approximately 187–188°C. It is sparingly soluble in water but readily dissolves in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it highly suitable for various applications in both laboratory and industrial settings. The compound's stability under different pH conditions further enhances its utility in formulating stable and effective drug delivery systems.

In recent years, p-Hydroxycinnamic Acid has been extensively studied for its potential health benefits. One of its most notable properties is its antioxidant activity, which is attributed to the presence of the hydroxyl group on the aromatic ring. This property has led to extensive research on its role in preventing oxidative stress-related diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Studies have shown that< strong>p-Hydroxycinnamic Acid can scavenge free radicals and inhibit the production of reactive oxygen species (ROS), thereby protecting cells from damage.

Moreover, p-Hydroxycinnamic Acid has demonstrated anti-inflammatory properties, making it a promising candidate for developing treatments for chronic inflammatory conditions. Research indicates that it can modulate various inflammatory pathways by inhibiting the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings have opened new avenues for therapeutic applications in conditions like rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial properties of p-Hydroxycinnamic Acid are another area of significant interest. Studies have shown that it can inhibit the growth of various bacteria, fungi, and viruses. This broad-spectrum antimicrobial activity makes it a valuable component in developing natural antimicrobial agents that could potentially overcome antibiotic resistance issues. The mechanism behind its antimicrobial action involves disrupting bacterial cell membranes and inhibiting key enzymatic processes essential for microbial survival.

In the field of cosmetics, p-Hydroxycinnamic Acid is widely used due to its skin-brightening and anti-aging properties. It is an active ingredient in many skincare products that aim to reduce hyperpigmentation, improve skin texture, and protect against UV-induced damage. The compound's ability to inhibit melanin production makes it effective in treating conditions like melasma and age spots. Additionally, its antioxidant properties help protect the skin from environmental stressors such as UV radiation and pollution.

The pharmaceutical industry has also harnessed the potential of p-Hydroxycinnamic Acid in drug development. Researchers have synthesized various derivatives of this compound that exhibit enhanced pharmacological properties. For instance, esters and amides of< strong>p-Hydroxycinnamic Acid have shown improved bioavailability and targeted action against specific diseases. These derivatives are being explored for their potential use in treating conditions ranging from cancer to neurological disorders.

Recent advancements in synthetic chemistry have enabled the development of novel synthetic routes for producing< strong>p-Hydroxycinnamic Acid. These methods not only improve yield but also reduce environmental impact by minimizing waste generation. Green chemistry principles have been integrated into these processes, ensuring sustainable production practices that align with global environmental standards.

The role of< strong>p-Hydroxycinnamic Acid in nutraceuticals cannot be overstated either. It is commonly found in dietary supplements and functional foods due to its health-promoting benefits. Its ability to support immune function, enhance metabolic health, and promote overall well-being makes it a popular choice for consumers seeking natural health solutions.

The future prospects of< strong>p-Hydroxycinnamic Acid are promising, with ongoing research uncovering new applications across multiple industries. As our understanding of its biological activities deepens, so does its potential as a therapeutic agent and functional ingredient. The integration of cutting-edge technologies such as high-throughput screening and computational modeling will further accelerate the discovery of novel derivatives with enhanced efficacy.

In conclusion,< strong>p-Hydroxycinnamic Acid (CAS No. 501-98-4) is a multifaceted compound with significant implications in modern chemical and biomedical research. Its diverse applications span from pharmaceuticals to cosmetics and nutraceuticals, underscoring its versatility and importance in various industries. As research continues to uncover new insights into its properties and potential uses,< strong>p-Hydroxycinnamic Acid is poised to play an even greater role in shaping future advancements across multiple scientific domains.